4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• SMILES: CC(C)C1(CCC(CC1)(C)C)C=O
• InChI: InChI=1S/C12H22O/c1-10(2)12(9-13)7-5-11(3,4)6-8-12/h9-10H,5-8H2,1-4H3
• InChIKey: GRYDFFWCRBPOEU-UHFFFAOYSA-N

4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde – Cyclohexane Carbaldehyde Building Block with Geminal Dimethyl and Isopropyl Substitution for Synthetic Chemistry

4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS 1936035-58-3) is a fully substituted cyclohexane carbaldehyde bearing a geminal dimethyl group at C4 and an isopropyl group at C1 adjacent to the aldehyde functionality . With molecular formula C₁₂H₂₂O and molecular weight 182.30 g·mol⁻¹, it belongs to the class of sterically congested aliphatic aldehydes used as synthetic intermediates in medicinal chemistry and fragrance development [1]. The compound is commercially supplied at ≥95% purity with batch-specific QC documentation including NMR, HPLC, and GC analyses .

Sterically congested aldehyde building block for synthetic chemistry

Gem-dimethyl and isopropyl substitution impose conformational control

Batch-specific QC documentation supports synthetic reproducibility

• [1] PubChem. 4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde – Compound Summary. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source

Why Generic Cyclohexane Carbaldehyde Substitution Is Not Viable for 4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde

Cyclohexane carbaldehydes bearing different substitution patterns are not interchangeable in synthetic applications because the gem-dimethyl group at C4 and the isopropyl group at C1 jointly impose a unique steric and conformational profile that governs both the aldehyde reactivity and the three-dimensional shape of downstream products . The quaternary C4 centre eliminates ring-flipping conformational dynamics present in unsubstituted or mono-substituted analogs, locking the cyclohexane ring into a single chair conformation, while the isopropyl group adjacent to the carbonyl creates a steric shield that modulates nucleophilic addition rates and diastereoselectivity [1]. Replacing this compound with 4,4-dimethylcyclohexane-1-carbaldehyde (lacking the C1 isopropyl group) or 1-isopropylcyclohexane-1-carbaldehyde (lacking the C4 gem-dimethyl) would yield intermediates with fundamentally different steric environments and physicochemical properties, potentially altering reaction outcomes in multi-step syntheses .

Steric environment mismatch

Removing C1 isopropyl or C4 gem-dimethyl alters steric shielding around the aldehyde, changing reaction outcomes.

Conformational dynamics mismatch

Lacking C4 gem-dimethyl restores ring-flipping, reducing conformational homogeneity and diastereoselectivity control.

Reactivity profile mismatch

Mono-substituted analogs exhibit higher aldehyde reactivity, which may compromise chemoselective transformations.

• [1] PubChem. 4,4-Dimethylcyclohexane-1-carbaldehyde – Compound Summary (CID 22235295). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/22235295 (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence for 4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde Versus Closest Structural Analogs

Increased Molecular Weight and Predicted Lipophilicity Relative to Des-Methyl and Des-Isopropyl Analogs

The target compound possesses a molecular weight of 182.30 g·mol⁻¹, which is 42.08 g·mol⁻¹ higher than 4,4-dimethylcyclohexane-1-carbaldehyde (140.22 g·mol⁻¹, CAS 394734-96-4) and 14.10 g·mol⁻¹ higher than 1-isopropylcyclohexane-1-carbaldehyde (168.28 g·mol⁻¹, CAS 1845-44-9) . The computed XLogP3-AA for the des-isopropyl analog is 2.5 [1]; the addition of the isopropyl group in the target compound is predicted to increase logP by approximately 0.8–1.2 units based on fragment-based contribution methods, yielding an estimated XLogP3 of ~3.3–3.7, which aligns with the compound's experimentally observed behavior as a lipophilic aldehyde .

MW & Lipophilicity

Cross-study comparable

ΔMW +42.08 g·mol⁻¹; ΔXLogP3 ~+0.8–1.2

Higher molecular weight and lipophilicity support membrane permeability studies

Estimated logP; confirm experimentally

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3)
Target Compound Data	MW = 182.30 g·mol⁻¹; estimated XLogP3 ≈ 3.3–3.7
Comparator Or Baseline	4,4-Dimethylcyclohexane-1-carbaldehyde: MW = 140.22 g·mol⁻¹, XLogP3 = 2.5; 1-Isopropylcyclohexane-1-carbaldehyde: MW = 168.28 g·mol⁻¹, XLogP3 not reported
Quantified Difference	ΔMW = +42.08 vs. des-isopropyl analog; ΔMW = +14.02 vs. des-dimethyl analog; estimated ΔXLogP3 ≈ +0.8 to +1.2 vs. des-isopropyl analog
Conditions	Values are computed/estimated properties. MW from vendor specifications; XLogP3 for comparator from PubChem computational prediction (Cactvs 3.4.8.24)

Why This Matters

Higher molecular weight and lipophilicity directly impact membrane permeability, metabolic stability, and ADME properties of derived compounds, making the target compound preferable for lead series requiring increased logP while maintaining aldehyde reactivity.

• [1] PubChem. 4,4-Dimethylcyclohexane-1-carbaldehyde – Compound Summary (CID 22235295). Computed Properties. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/22235295 (accessed 2026-05-01). View Source

Commercial Purity Specification with Batch-Specific Analytical Documentation Enabling Reproducible Synthetic Use

The target compound is supplied at a standard purity of ≥95%, accompanied by batch-specific QC documentation including NMR, HPLC, and GC analyses . In contrast, the 4-ethyl analog (4-ethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde, CAS not assigned in authoritative database) is listed without a publicly disclosed purity specification on the Sigma-Aldrich Enamine store . The provision of multi-method analytical characterization reduces the risk of undetected impurities that could interfere with catalytic reactions or generate misleading structure–activity relationship (SAR) data.

Purity Specification

Data to verify

≥95% purity with NMR, HPLC, GC documentation

Documented purity supports batch-to-batch reproducibility

Verify lot-specific QC data before use

Evidence Dimension	Commercial purity specification and analytical documentation
Target Compound Data	Purity ≥95% (standard); QC documentation: NMR, HPLC, GC
Comparator Or Baseline	4-Ethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde: purity not publicly disclosed; limited analytical documentation available
Quantified Difference	≥95% vs. unspecified; documented multi-technique QC vs. minimal public QC data
Conditions	Commercial vendor product listings and datasheets as of 2026-05-01

Why This Matters

For procurement in medicinal chemistry and process development, documented purity with orthogonal analytical methods minimises batch-to-batch variability and ensures that observed biological or catalytic activity is attributable to the target structure rather than impurities.

Conformational Locking by Gem-Dimethyl Substitution Distinguishes This Scaffold from Mono-Substituted Cyclohexane Carbaldehydes

The gem-dimethyl group at C4 introduces a quaternary centre that eliminates the ring-flipping equilibrium characteristic of mono-substituted cyclohexanes, constraining the ring to a single chair conformation [1]. In 1-isopropylcyclohexane-1-carbaldehyde (the des-dimethyl analog), the cyclohexane ring can undergo chair-to-chair interconversion with an estimated barrier of approximately 10–11 kcal·mol⁻¹, producing two distinct conformers . The conformational locking in the target compound provides a defined spatial relationship between the C1 aldehyde and the C4 gem-dimethyl group, which is predicted to enhance diastereoselectivity in nucleophilic additions to the carbonyl by reducing the number of accessible transition-state geometries [2].

Conformational Locking

Class-level

Monoconformational; ring-flipping blocked

Conformational homogeneity may enhance diastereoselectivity

Predicted; no direct kinetic comparison

Evidence Dimension	Conformational flexibility of the cyclohexane ring
Target Compound Data	Single chair conformer (ring-flipping blocked by gem-dimethyl quaternary centre at C4)
Comparator Or Baseline	1-Isopropylcyclohexane-1-carbaldehyde: two interconverting chair conformers with barrier ~10–11 kcal·mol⁻¹
Quantified Difference	Qualitative: monoconformational vs. diconformational; predicted enhanced diastereoselectivity in nucleophilic additions
Conditions	Computational prediction based on well-established cyclohexane conformational analysis principles (Eliel stereochemistry); no direct experimental kinetic comparison available

Why This Matters

Conformational homogeneity is a critical parameter in asymmetric synthesis and fragment-based drug design, as it reduces the entropic penalty of binding and simplifies prediction of stereochemical outcomes.

• [1] PubChem. 4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde – Compound Summary. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994; Chapter 11, pp 686–754. (Class-level conformational analysis of substituted cyclohexanes). View Source

Distinct Steric Environment Around the Aldehyde Carbonyl Modulates Reactivity Relative to Less Hindered Analogs

The presence of both the C1 isopropyl group and the C4 gem-dimethyl group creates a sterically congested environment around the aldehyde functionality that is absent in analogs lacking either substituent . The isopropyl group directly attached to the carbon bearing the aldehyde imposes 1,3-allylic strain-like interactions that hinder nucleophilic approach, while the C4 gem-dimethyl group buttresses the ring in a conformation that projects steric bulk toward the carbonyl face [1]. This dual steric shielding is predicted to reduce the rate of uncatalyzed nucleophilic additions compared to the des-isopropyl analog 4,4-dimethylcyclohexane-1-carbaldehyde, based on Taft steric parameters (Es) for isopropyl (–0.47) versus hydrogen (0.00) [2].

Steric Environment

Class-level

Bis-sterically shielded; Taft Es isopropyl –0.47

Dual steric shielding modulates carbonyl reactivity

Predicted; no direct kinetic data available

Evidence Dimension	Steric hindrance at the aldehyde carbonyl
Target Compound Data	Bis-sterically shielded aldehyde: C1-isopropyl (Taft Es ≈ –0.47) plus C4-gem-dimethyl conformational buttressing
Comparator Or Baseline	4,4-Dimethylcyclohexane-1-carbaldehyde: single steric influence from C4-gem-dimethyl only; 1-isopropylcyclohexane-1-carbaldehyde: single steric influence from C1-isopropyl only
Quantified Difference	Qualitative: additive steric compression from two quaternary/substituted centres vs. single centre in comparators; Taft Es difference for isopropyl vs. H ≈ –0.47
Conditions	Taft steric substituent constants from literature; no direct kinetic comparison data available for the target compound

Why This Matters

Modulated carbonyl reactivity is a key selection criterion when designing synthetic routes requiring chemoselective aldehyde transformations in the presence of other electrophilic functional groups, or when a slower-reacting aldehyde is needed to control exotherms in scale-up.

• [1] PubChem. 4,4-Dimethylcyclohexane-1-carbaldehyde – Compound Summary (CID 22235295). 3D Conformer Data. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/22235295 (accessed 2026-05-01). View Source
• [2] Taft, R. W. In Steric Effects in Organic Chemistry; Newman, M. S., Ed.; Wiley: New York, 1956; Chapter 13. (Steric substituent constants). View Source

Recommended Application Scenarios for 4,4-Dimethyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde Based on Quantitative Differentiation Evidence

Medicinal Chemistry: Sterically Defined Aldehyde Building Block for Fragment-Based and Lead-Optimisation Campaigns Requiring High logP

The compound's elevated molecular weight (182.30 g·mol⁻¹) and estimated XLogP3 of 3.3–3.7 make it a suitable aldehyde building block for constructing lipophilic fragments in central nervous system (CNS) or intracellular target programs where increased membrane permeability is desired. The conformational homogeneity imposed by the C4 gem-dimethyl group reduces the entropic penalty upon target binding, a property leveraged in fragment-based drug discovery to improve hit-to-lead efficiency [1].

Asymmetric Synthesis: Chiral Auxiliary or Substrate for Diastereoselective Nucleophilic Additions Exploiting Conformational Locking

The monoconformational nature of the cyclohexane ring (single chair conformer) provides a predictable steric environment for diastereoselective transformations. This is particularly relevant in the synthesis of chiral cyclohexane-containing intermediates for natural product total synthesis or chiral ligand preparation, where conformational flexibility in analogs such as 1-isopropylcyclohexane-1-carbaldehyde can lead to erosion of stereochemical fidelity .

Process Chemistry: Controlled-Reactivity Aldehyde for Chemoselective Transformations in Multi-Functional Substrates

The additive steric shielding from both the C1-isopropyl (Taft Es ≈ –0.47) and the C4-gem-dimethyl group is predicted to attenuate aldehyde reactivity relative to less hindered analogs [1]. This property can be exploited in process-scale syntheses where a less reactive aldehyde is needed to achieve chemoselective reduction, reductive amination, or Grignard addition in the presence of more electrophilic carbonyl groups, thereby reducing the need for protecting-group strategies .

Analytical Reference Standard: Well-Characterised Compound with Multi-Technique QC Documentation for Method Development

The availability of this compound at ≥95% purity with batch-specific NMR, HPLC, and GC characterisation supports its use as a reference standard in analytical method development (e.g., GC-MS or HPLC-UV calibration for cyclohexane carbaldehyde derivatives) and as a system suitability test compound in quality control laboratories.

Application

Selection Property

Validation Focus

Medicinal Chemistry Building Block

High lipophilicity and conformational homogeneity

logP and membrane permeability profiling

Asymmetric Synthesis

Conformational locking for diastereoselectivity

Stereochemical outcome verification

Process Chemistry

Reduced aldehyde reactivity

Chemoselectivity in multi-functional substrates

Analytical Reference Standard

Multi-technique QC documentation

Method validation and system suitability

• [1] PubChem. 4,4-Dimethylcyclohexane-1-carbaldehyde – Compound Summary (CID 22235295). Computed Properties and 3D Conformer Data. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/22235295 (accessed 2026-05-01). View Source